Cas no 90667-53-1 ((E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione)
(E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Isoindole-1,3(2H)-dione, 2-(3-pentenyl)-, (E)-
- (E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione
-
- Inchi: 1S/C13H13NO2/c1-2-3-6-9-14-12(15)10-7-4-5-8-11(10)13(14)16/h2-5,7-8H,6,9H2,1H3/b3-2+
- InChI Key: QKOOTSIGDNEPCO-NSCUHMNNSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C(=O)N1CC/C=C/C
Experimental Properties
- Density: 1.174±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 58.5-60 °C(Solvent: Ethanol)
- Boiling Point: 329.1±21.0 °C(Predicted)
- pka: -2.14±0.20(Predicted)
(E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P438760-250mg |
(E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione |
90667-53-1 | 250mg |
$574.00 | 2023-05-17 | ||
| TRC | P438760-500mg |
(E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione |
90667-53-1 | 500mg |
$ 800.00 | 2023-09-06 |
(E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on (E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione
Research Brief on (E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione (CAS: 90667-53-1) in Chemical Biology and Pharmaceutical Applications
The compound (E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione (CAS: 90667-53-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.
Recent studies have highlighted the role of (E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione as a versatile intermediate in the synthesis of bioactive molecules. Its structural motif, featuring an isoindoline-1,3-dione core with a pent-3-en-1-yl substituent, allows for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry. Researchers have explored its utility in designing inhibitors for key enzymes involved in inflammatory and oncogenic pathways.
One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor in the synthesis of novel kinase inhibitors. The study utilized a combination of computational modeling and in vitro assays to identify derivatives of (E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione that exhibit selective inhibition against specific cancer-related kinases. These findings suggest potential applications in targeted cancer therapies.
Further investigations into the compound's mechanism of action revealed its ability to modulate cellular redox balance. A 2024 study in Free Radical Biology and Medicine reported that derivatives of (E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione could act as pro-oxidants in cancer cells, inducing oxidative stress and apoptosis. This dual functionality—both as a kinase inhibitor and a redox modulator—positions the compound as a promising candidate for multi-targeted therapeutic strategies.
In addition to its pharmacological potential, advancements in the synthetic routes for (E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione have been reported. A recent Organic Process Research & Development article (2024) detailed a scalable, green chemistry approach to its production, emphasizing reduced environmental impact and improved yield. This development addresses previous challenges in large-scale synthesis, facilitating further preclinical and clinical investigations.
Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of (E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione derivatives. Current research is focused on enhancing bioavailability and reducing off-target effects through structural optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these findings into viable drug candidates.
In conclusion, (E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione (CAS: 90667-53-1) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to redox modulation, coupled with improved synthetic methodologies, underscore its potential as a cornerstone for future therapeutic developments. Continued exploration of its derivatives and mechanisms will likely yield innovative treatments for complex diseases.
90667-53-1 ((E)-2-(Pent-3-en-1-yl)isoindoline-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)